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Compound of Interest

Compound Name: WAY-325485

Cat. No.: B15551297 Get Quote

In-Depth Technical Guide: WAY-325485
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the chemical properties of WAY-325485.

Despite a comprehensive search of scientific literature and databases, detailed information

regarding its specific biological activity, experimental protocols, and associated signaling

pathways is not publicly available. The information presented herein is based on data from

chemical suppliers and analysis of structurally related compounds.

Core Compound Data: WAY-325485
A summary of the fundamental chemical data for WAY-325485 is presented below.

Parameter Value Reference(s)

CAS Number 177937-81-4 [1][2][3]

Molecular Weight 275.31 g/mol [1]

Molecular Formula C₁₇H₁₃N₃O [2][3]

Synonyms
2-amino-3-cyano-4-(2-furyl)-5-

methyl-6-phenylpyridine
[1]
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Biological Context and Potential Therapeutic
Relevance
WAY-325485 belongs to the 2-amino-3-cyanopyridine class of heterocyclic compounds. This

chemical scaffold is of significant interest in medicinal chemistry due to its diverse range of

reported biological activities. While specific studies on WAY-325485 are not available, research

on analogous structures suggests potential applications in various therapeutic areas.

Derivatives of 2-amino-3-cyanopyridine have been investigated for a multitude of

pharmacological effects, including but not limited to:

Anticancer properties

Antiviral activity

Antibacterial and antifungal effects

Inhibition of specific enzymes, such as IKK-β

Antagonism of A₂A adenosine receptors

It is important to note that these are general activities of the compound class, and the specific

biological profile of WAY-325485 remains to be elucidated through dedicated experimental

studies.

Experimental Protocols and Signaling Pathways
A thorough search of public domain scientific literature and databases did not yield any specific

experimental protocols or established signaling pathways for WAY-325485. The absence of this

information suggests that the compound may be a novel, proprietary, or not extensively studied

molecule.

For researchers interested in investigating WAY-325485, a general workflow for the initial

characterization of a novel compound is suggested below.
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General Workflow for Novel Compound Characterization

Compound Acquisition & Purity Assessment

In Vitro Screening

Mechanism of Action Studies

In Vivo Evaluation

Synthesis of WAY-325485

Purification (e.g., Chromatography)

Structural Verification (NMR, MS)

Primary Target Binding Assays

Cell-Based Functional Assays

Cytotoxicity Profiling

Pathway Analysis (e.g., Western Blot, Reporter Assays)

Target Engagement & Validation

Pharmacokinetic Studies

Efficacy in Disease Models
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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